N-(4-(N-((5-benzoylthiophen-2-yl)methyl)sulfamoyl)phenyl)isobutyramide

• IUPAC Name: N-[4-[(5-benzoylthiophen-2-yl)methylsulfamoyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C22H22N2O4S2/c1-15(2)22(26)24-17-8-11-19(12-9-17)30(27,28)23-14-18-10-13-20(29-18)21(25)16-6-4-3-5-7-16/h3-13,15,23H,14H2,1-2H3,(H,24,26)
• InChI Key: NDSKAYKRQYRLEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(S2)C(=O)C3=CC=CC=C3
• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol

Description

N-(4-(N-((5-benzoylthiophen-2-yl)methyl)sulfamoyl)phenyl)isobutyramide, commonly known as BTSA1, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It has shown promising results in preclinical studies as a potential therapeutic agent for various types of cancer.

Scientific Research Applications

Nanofiltration Membranes

• Application : Novel sulfonated aromatic diamine monomers, including similar sulfonamide structures, have been used to prepare thin-film composite nanofiltration membranes. These membranes demonstrate improved water flux and are effective in dye treatment experiments, indicating potential for water purification processes (Liu et al., 2012).

Transition Metal Complexes

• Application : Sulfonamide-derived ligands and their transition metal complexes have been synthesized and characterized. These complexes exhibit antibacterial and antifungal activities, suggesting potential applications in the development of new antimicrobial agents (Chohan & Shad, 2011).

Anticancer and Antiviral Agents

• Application : Sulfonamide derivatives, such as celecoxib derivatives, have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This indicates their potential in developing new therapeutic agents for various diseases (Küçükgüzel et al., 2013).

EP1 Receptor Antagonists

• Application : Sulfonamide structures have been investigated as EP1 receptor antagonists. Certain derivatives exhibited optimized antagonist activity, indicating potential applications in therapeutic interventions (Naganawa et al., 2006).

Prodrug Forms

• Application : Research into N-acyl derivatives of model sulfonamides, including N-methylsulfonamides, suggests potential in prodrug development, particularly for carbonic anhydrase inhibitors (Larsen, Bundgaard & Lee, 1988).

Carbonic Anhydrase Inhibitors

• Application : Aromatic sulfonamide inhibitors of carbonic anhydrase isoenzymes have been synthesized, exhibiting varying levels of inhibitory activity. This research has implications for developing drugs targeting specific isoenzymes (Supuran et al., 2013).